Cas no 135025-34-2 (1,4-Cyclohexanedimethanol Dilaurate)

• Product Name: 1,4-Cyclohexanedimethanol Dilaurate
• CAS No: 135025-34-2
• MF: C₃₂H₆₀O₄
• MW: 508.816411018372
• CID: 900451
• PubChem ID: 87566165
• Update Time: 2025-05-20

1,4-Cyclohexanedimethanol Dilaurate Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanol Dilaurate
• dodecanoic acid,[4-(hydroxymethyl)cyclohexyl]methanol
• HY-W127371
• [4-(dodecanoyloxymethyl)cyclohexyl]methyl dodecanoate
• NYYKDXAFIQSBNQ-UHFFFAOYSA-N
• 135025-34-2
• 1,4-CYCLOHEXANEDIMETHANOLDILAURATE
• cyclohexane-1,4-diylbis(methylene) didodecanoate
• CS-0185608
• {4-[(DODECANOYLOXY)METHYL]CYCLOHEXYL}METHYL DODECANOATE
• 1,4-di(hydroxymethyl)cyclohexane bis-lau-rate
• T70225

• MDL： C153322
• Inchi： 1S/C32H60O4/c1-3-5-7-9-11-13-15-17-19-21-31(33)35-27-29-23-25-30(26-24-29)28-36-32(34)22-20-18-16-14-12-10-8-6-4-2/h29-30H,3-28H2,1-2H3
• InChI Key： NYYKDXAFIQSBNQ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)CC1CCC(COC(CCCCCCCCCCC)=O)CC1

Computed Properties

• Exact Mass: 508.44900
• Monoisotopic Mass: 508.44916039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 26
• Complexity: 206
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 52.60000
• LogP: 9.72100
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,4-Cyclohexanedimethanol Dilaurate

Professional Introduction to 1,4-Cyclohexanedimethanol Dilaurate (CAS No. 135025-34-2)

1,4-Cyclohexanedimethanol Dilaurate, identified by the Chemical Abstracts Service Number (CAS No.) 135025-34-2, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative, formed from the reaction between 1,4-cyclohexanedimethanol and lauric acid, exhibits unique chemical properties that make it a valuable intermediate in various industrial and scientific applications. The compound's molecular structure, characterized by its cyclohexane backbone and ester functional groups, contributes to its versatility in polymer synthesis, drug formulation, and material science.

The synthesis of 1,4-cyclohexanedimethanol Dilaurate involves a meticulous process that ensures high purity and yield. The reaction between 1,4-cyclohexanedimethanol and lauric acid typically occurs under controlled conditions, often catalyzed by acids or bases to facilitate the esterification process. This method ensures the formation of a stable ester linkage, which is crucial for the compound's intended applications. Recent advancements in catalytic techniques have further refined this process, allowing for more efficient and environmentally friendly production methods.

One of the most compelling aspects of 1,4-cyclohexanedimethanol Dilaurate is its role as a monomer in polymer synthesis. The compound's ability to undergo polymerization reactions makes it an excellent candidate for producing high-performance polymers used in various industries. These polymers exhibit desirable properties such as thermal stability, mechanical strength, and chemical resistance, making them suitable for applications ranging from automotive components to medical devices. The growing demand for advanced materials has positioned 1,4-cyclohexanedimethanol Dilaurate as a key player in the development of next-generation polymeric materials.

In the pharmaceutical sector, 1,4-cyclohexanedimethanol Dilaurate has shown promise as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its structural features allow for modifications that can enhance drug solubility, bioavailability, and therapeutic efficacy. Researchers are exploring its potential in developing novel drug formulations that address unmet medical needs. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory or antimicrobial properties when incorporated into drug matrices. Such findings highlight the compound's significance in medicinal chemistry and its potential to contribute to innovative therapeutic strategies.

The material science applications of 1,4-cyclohexanedimethanol Dilaurate are equally noteworthy. The compound's ability to form cross-linked networks makes it an ideal candidate for creating adhesives, coatings, and sealants with enhanced durability and performance. These materials are particularly valuable in industries where reliability and longevity are paramount. Additionally, the compound's compatibility with other polymers allows for the creation of hybrid materials with tailored properties. Such innovations are driving advancements in sectors like aerospace, construction, and electronics.

Recent research has also explored the environmental impact of using 1,4-cyclohexanedimethanol Dilaurate in various applications. Studies have focused on optimizing synthetic routes to minimize waste generation and reduce energy consumption during production. Furthermore, efforts are underway to develop biodegradable versions of this compound that can decompose naturally without causing environmental harm. These initiatives align with global sustainability goals and underscore the importance of responsible chemical management.

The future prospects for 1,4-cyclohexanedimethanol Dilaurate appear promising as research continues to uncover new applications and improve production methods. Collaborative efforts between academia and industry are likely to drive further innovation in this field. As technology advances, the potential uses for this compound will expand, reinforcing its role as a cornerstone material in multiple scientific disciplines.